Cas no 879054-97-4 (N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide)

• Product Name: N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide
• CAS No: 879054-97-4
• MF: C₁₂H₂₆N₄O₄S₂
• MW: 354.489240169525
• CID: 6111564
• PubChem ID: 6499820
• Update Time: 2025-10-28

N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide
• AKOS000746346
• 879054-97-4
• N,N-dimethyl-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine-1-sulfonamide
• SR-01000918329-1
• 4-[(dimethylamino)sulfonyl]-1-[(4-methylpiperidyl)sulfonyl]piperazine
• SR-01000918329
• F3230-0308
• CCG-287552

• Inchi： 1S/C12H26N4O4S2/c1-12-4-6-14(7-5-12)22(19,20)16-10-8-15(9-11-16)21(17,18)13(2)3/h12H,4-11H2,1-3H3
• InChI Key： AQBMBCAWFOWDHN-UHFFFAOYSA-N
• SMILES： S(N1CCN(CC1)S(N(C)C)(=O)=O)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 354.13954767g/mol
• Monoisotopic Mass: 354.13954767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 98Ų

Additional information on N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide

Comprehensive Overview of N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide (CAS No. 879054-97-4)

The compound N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide (CAS No. 879054-97-4) is a highly specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. Its piperidine and piperazine moieties make it a versatile scaffold for designing molecules with targeted biological activity.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in antibacterial agents, enzyme inhibitors, and central nervous system (CNS) therapeutics. Researchers are particularly interested in the sulfonylpiperazine subgroup, which includes N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide, due to its ability to modulate protein-protein interactions and enzyme functions. This compound's dual sulfonamide groups enhance its binding affinity to biological targets, making it a promising candidate for further study.

The synthesis of N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide involves a multi-step process that ensures high purity and yield. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize its structure and confirm its chemical integrity. The compound's CAS No. 879054-97-4 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory submissions.

One of the most frequently asked questions about this compound is its potential role in drug repurposing. Given the rising interest in AI-driven drug discovery, researchers are exploring whether N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide can be repurposed for new therapeutic indications. Its sulfonamide-rich structure aligns with the pharmacophores of several FDA-approved drugs, suggesting untapped potential in treating metabolic disorders and inflammatory diseases.

Another hot topic is the compound's solubility and bioavailability, which are critical factors in drug development. Studies indicate that the dimethyl and methylpiperidine substituents improve its lipophilicity, enhancing membrane permeability. This property is particularly valuable in designing orally bioavailable drugs, a key focus area for pharmaceutical companies aiming to address unmet medical needs.

From an SEO perspective, the keywords "sulfonamide derivatives," "piperazine-based compounds," and "CAS 879054-97-4" are highly searched in academic and industrial circles. By integrating these terms naturally into the discussion, this article aims to provide a comprehensive resource for chemists, researchers, and industry professionals seeking detailed information on this compound.

In conclusion, N,N-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpiperazine-1-sulfonamide represents a fascinating area of research with broad implications for pharmaceutical innovation. Its unique structural features and potential therapeutic applications make it a compound worth watching in the evolving landscape of drug discovery and chemical biology.